Cas no 269738-09-2 (4-Chloro-2,5-bis(trifluoromethyl)benzenamine)

4-Chloro-2,5-bis(trifluoromethyl)benzenamine is a fluorinated aromatic amine derivative characterized by its chloro and trifluoromethyl substituents, which confer unique reactivity and stability. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing groups enhance selectivity in cross-coupling and nucleophilic substitution reactions. The trifluoromethyl groups contribute to increased lipophilicity, improving membrane permeability in bioactive molecules. Its rigid aromatic structure and halogenated moieties also make it valuable in materials science for designing high-performance polymers or liquid crystals. The compound's stability under acidic and oxidative conditions further expands its utility in demanding synthetic applications. Proper handling is advised due to potential reactivity of the amine group.

4-Chloro-2,5-bis(trifluoromethyl)benzenamine structure

269738-09-2 structure

Product name:4-Chloro-2,5-bis(trifluoromethyl)benzenamine

CAS No:269738-09-2

MF:C₈H₄ClF₆N

MW:263.567481994629

CID:5729914

4-Chloro-2,5-bis(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-chloro-2,5-bis(trifluoromethyl)-
- 4-Chloro-2,5-bis(trifluoromethyl)benzenamine
- Inchi： 1S/C8H4ClF6N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
- InChI Key： IALLQCWWBHLWAS-UHFFFAOYSA-N
- SMILES： C1(N)=CC(C(F)(F)F)=C(Cl)C=C1C(F)(F)F

Experimental Properties

Density: 1.544±0.06 g/cm3(Predicted)
Boiling Point: 232.5±40.0 °C(Predicted)
pka: -0.28±0.13(Predicted)

4-Chloro-2,5-bis(trifluoromethyl)benzenamine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C596453-1mg	4-Chloro-2,5-bis(trifluoromethyl)benzenamine	269738-09-2		1mg	$190.00	2023-05-18
TRC	C596453-10mg	4-Chloro-2,5-bis(trifluoromethyl)benzenamine	269738-09-2		10mg	$1499.00	2023-05-18

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Additional information on 4-Chloro-2,5-bis(trifluoromethyl)benzenamine

Comprehensive Overview of 4-Chloro-2,5-bis(trifluoromethyl)benzenamine (CAS No. 269738-09-2)

4-Chloro-2,5-bis(trifluoromethyl)benzenamine, with the CAS number 269738-09-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic amines, which are known for their unique chemical properties and broad applications. The presence of both chloro and trifluoromethyl groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-Chloro-2,5-bis(trifluoromethyl)benzenamine has surged due to their role in developing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection. The compound's ability to act as a building block for heterocyclic synthesis has made it a focal point in medicinal chemistry, where it is used to create novel pharmaceutical intermediates.

One of the most frequently asked questions about CAS No. 269738-09-2 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), while remaining stable at room temperature. These properties make it suitable for use in high-throughput screening and combinatorial chemistry, where consistent performance is critical.

The synthesis of 4-Chloro-2,5-bis(trifluoromethyl)benzenamine typically involves multi-step reactions, including halogenation and amination processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times. Environmental considerations are also a growing concern, leading to the development of greener synthetic routes that minimize waste and energy consumption.

From an industrial perspective, CAS 269738-09-2 is often utilized in the production of specialty chemicals and fine chemicals. Its incorporation into polymer additives and liquid crystals has opened new avenues in material science. Additionally, its role in catalysis and ligand design highlights its versatility across multiple disciplines.

As the scientific community continues to explore the potential of fluorinated aromatic amines, 4-Chloro-2,5-bis(trifluoromethyl)benzenamine remains a compound of high interest. Its unique structural features and functional groups make it a promising candidate for future innovations in life sciences and advanced materials. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.